1-[(3,3-dimethylcyclobutyl)methyl]-1H-pyrazol-4-amine

• IUPAC Name: 1-[(3,3-dimethylcyclobutyl)methyl]pyrazol-4-amine
• InChI: InChI=1S/C10H17N3/c1-10(2)3-8(4-10)6-13-7-9(11)5-12-13/h5,7-8H,3-4,6,11H2,1-2H3
• InChI Key: DZVLYLVEJNSJTM-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(C1)CN2C=C(C=N2)N)C
• Molecular Formula: C10H17N3
• Molecular Weight: 179.26 g/mol

Description

Molecular Structure Analysis

The molecular structure of “1-[(3,3-dimethylcyclobutyl)methyl]-1H-pyrazol-4-amine” consists of a pyrazole ring attached to a dimethylcyclobutyl group via a methylene bridge. The InChI code for this compound is 1S/C10H17N3/c1-7(2)3-6(4-7)5-8-9(11)13-10(12)14-8/h6H,3-5H2,1-2H3.

Chemical Reactions Analysis

While specific chemical reactions involving “1-[(3,3-dimethylcyclobutyl)methyl]-1H-pyrazol-4-amine” are not available, a related compound, “(2,2-Dimethyl-4-penten-l-yl)magnesium bromide”, is known to be in equilibrium with its cyclic isomer, "[ (3,3-dimethylcyclobutyl) methyl]magnesium bromide".

Scientific Research Applications

Synthesis and Chemical Properties

• A study by Gunasekaran, Prasanna, and Perumal (2014) demonstrated the synthesis of highly functionalized pyrazolo[3,4-b]pyridines via a domino reaction, showcasing the versatility of pyrazole derivatives in forming complex structures Gunasekaran, Prasanna, & Perumal, 2014.
• Research by Koyioni et al. (2014) explored the reaction of 1H-pyrazol-5-amines with Appel salt, leading to the synthesis of novel pyrazolo[3,4-c]isothiazoles and pyrazolo[3,4-d]thiazoles, providing insights into the reactivity of pyrazole derivatives under different conditions Koyioni et al., 2014.

Catalysis and Reaction Mechanisms

• Lammers et al. (1995) reported on the selective functionalization of one methyl group in 3,5-dimethyl-4-substituted-1H-pyrazoles, highlighting a novel synthetic route to azoles with coordinating substituents, which could have implications in the development of catalytic processes Lammers et al., 1995.

Material Science Applications

• Chetouani, Hammouti, Benhadda, and Daoudi (2005) investigated the inhibitory effect of synthesized bipyrazole compounds on the corrosion of pure iron in acidic media, revealing the potential of pyrazole derivatives in corrosion protection applications Chetouani et al., 2005.

Biological and Pharmacological Activities

• Titi, Messali, Alqurashy, Touzani, Shiga, Oshio, Fettouhi, Rajabi, Almalki, and Ben Hadda (2020) synthesized and characterized pyrazole derivatives, identifying antitumor, antifungal, and antibacterial pharmacophore sites, which underscores the biomedical relevance of pyrazole-based compounds Titi et al., 2020.

Environmental Applications

• Kodadi, Benamar, Ibrahim, Zyad, Malek, Touzani, Ramdani, and Melhaoui (2007) synthesized tridentate bipyrazolic compounds, evaluating their cytotoxic properties in vitro, which suggests potential environmental benefits through the use of these compounds in pollution reduction strategies Kodadi et al., 2007.